
In-depth Technical Guide: 1-Dehydroxy-23-
deoxojessic acid (CAS 149252-87-9)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Dehydroxy-23-deoxojessic acid

Cat. No.: B15594838 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
1-Dehydroxy-23-deoxojessic acid is a naturally occurring cycloartane-type triterpene isolated

from the medicinal plant Combretum quadrangulare.[1] This document provides a

comprehensive overview of its chemical properties, biological activity, and the experimental

protocols for its study. The compound has demonstrated cytotoxic effects against murine colon

26-L5 carcinoma cells, indicating its potential as an anti-proliferative agent.[1] This guide

consolidates the available data to support further research and development efforts.

Chemical and Physical Properties
1-Dehydroxy-23-deoxojessic acid is a complex triterpenoid with a characteristic cycloartane

skeleton. Its chemical formula is C₃₁H₅₀O₃, and it has a molecular weight of 470.74 g/mol . The

structure and properties are summarized in the table below.
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Property Value Source

CAS Number 149252-87-9 [2][3][4][5]

Molecular Formula C₃₁H₅₀O₃ [3]

Molecular Weight 470.74 g/mol [3]

IUPAC Name

(1S,3aR,4R,5R,6aR,8S,9R,11

aR,11bS)-1-((R)-6-isopropenyl-

3-methylhept-2-en-2-

yl)-4,9,11b-trimethyl-7-oxo-

1,2,3,3a,4,5,6,6a,7,8,9,10,11,1

1a,11b-pentadecahydro-5,8-

methanocyclopenta[a]cyclopro

pa[e][6]annulene-4-carboxylic

acid

PubChem

Structure Class Cycloartane-type Triterpene [1]

Natural Source
Combretum quadrangulare

Kurz
[1]

Appearance Amorphous powder N/A

Solubility
Chloroform, Dichloromethane,

Ethyl Acetate, DMSO, Acetone
[2]

Biological Activity
The primary reported biological activity of 1-Dehydroxy-23-deoxojessic acid is its cytotoxicity

against cancer cell lines. The available quantitative data from the foundational study on this

compound is presented below.

Compound Cell Line Assay EC₅₀ (µM) Source

1-Dehydroxy-23-

deoxojessic acid

Murine colon 26-

L5 carcinoma
Cytotoxicity 62.38 [1]
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This data indicates a moderate level of cytotoxic activity, suggesting that 1-Dehydroxy-23-
deoxojessic acid could serve as a lead compound for the development of novel anticancer

agents. Further studies are required to elucidate its mechanism of action and to evaluate its

efficacy and safety in preclinical models.

Experimental Protocols
The following sections detail the methodologies employed in the isolation, characterization, and

biological evaluation of 1-Dehydroxy-23-deoxojessic acid, based on the available literature.

Isolation from Combretum quadrangulare
The isolation of 1-Dehydroxy-23-deoxojessic acid is a multi-step process involving extraction

and chromatographic separation.

Experimental Workflow for Isolation
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Caption: Workflow for the isolation of 1-Dehydroxy-23-deoxojessic acid.
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Extraction: The dried and powdered seeds of Combretum quadrangulare are extracted with

methanol at room temperature. The solvent is then evaporated under reduced pressure to

yield a crude methanolic extract.

Solvent Partitioning: The crude extract is suspended in water and partitioned successively

with ethyl acetate (EtOAc). The resulting EtOAc-soluble fraction, which contains the

triterpenes, is collected.

Silica Gel Chromatography: The EtOAc fraction is subjected to column chromatography on a

silica gel column. The column is eluted with a gradient of n-hexane and ethyl acetate,

yielding several fractions.

Sephadex LH-20 Chromatography: Fractions containing the compound of interest are further

purified by column chromatography on Sephadex LH-20, eluting with methanol.

Preparative HPLC: Final purification is achieved by preparative high-performance liquid

chromatography (HPLC) to yield pure 1-Dehydroxy-23-deoxojessic acid.

Structure Elucidation
The chemical structure of 1-Dehydroxy-23-deoxojessic acid was determined using a

combination of spectroscopic techniques:

Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is used to determine

the exact molecular weight and elemental composition, confirming the molecular formula.

Nuclear Magnetic Resonance (NMR):

¹H-NMR: Provides information on the number and chemical environment of protons.

¹³C-NMR: Determines the number and types of carbon atoms.

2D-NMR (COSY, HMQC, HMBC): These experiments are used to establish the

connectivity between protons and carbons, allowing for the complete assignment of the

complex cycloartane skeleton.

Cytotoxicity Assay
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The cytotoxic activity of 1-Dehydroxy-23-deoxojessic acid was evaluated against the murine

colon 26-L5 carcinoma cell line.

Experimental Workflow for Cytotoxicity Assay

Colon 26-L5 Cells
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Caption: Workflow for determining the cytotoxicity (EC₅₀) of the compound.

Cell Culture: Murine colon 26-L5 carcinoma cells are maintained in RPMI-1640 medium

supplemented with 10% fetal bovine serum (FBS) and antibiotics, in a humidified

atmosphere at 37°C with 5% CO₂.

Cell Seeding: Cells are harvested and seeded into 96-well microplates at a density of

approximately 5 x 10³ cells per well and incubated for 24 hours to allow for attachment.

Compound Treatment: The test compound, 1-Dehydroxy-23-deoxojessic acid, is dissolved

in DMSO and then serially diluted with the culture medium. The cells are treated with these

dilutions and incubated for an additional 72 hours.

MTT Assay: After the incubation period, an MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide) solution is added to each well. The plate is incubated for

another 4 hours, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

Measurement: The medium is removed, and the formazan crystals are dissolved in DMSO.

The absorbance is then measured using a microplate reader at a wavelength of 570 nm.

EC₅₀ Calculation: The concentration of the compound that causes a 50% reduction in cell

viability (EC₅₀) is calculated by plotting the percentage of cell viability against the compound

concentration.

Signaling Pathways and Mechanism of Action
Currently, there is no published research detailing the specific signaling pathways modulated

by 1-Dehydroxy-23-deoxojessic acid or its precise mechanism of cytotoxic action. The

observed anti-proliferative effect suggests potential interference with key cellular processes

such as cell cycle progression, apoptosis, or specific oncogenic signaling cascades. Further

investigation is warranted to uncover these molecular mechanisms.

Conclusion
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1-Dehydroxy-23-deoxojessic acid is a cycloartane-type triterpene with documented cytotoxic

activity against a murine colon cancer cell line.[1] This technical guide provides the

foundational chemical, biological, and methodological information on this compound. The lack

of data on its mechanism of action presents a clear opportunity for future research. Elucidating

the molecular targets and signaling pathways affected by this compound will be crucial for its

potential development as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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